3-(5-Chlorothiophene-2-carboxamido)cyclohexyl phenylcarbamate
Description
3-(5-Chlorothiophene-2-carboxamido)cyclohexyl phenylcarbamate is a useful research compound. Its molecular formula is C18H19ClN2O3S and its molecular weight is 378.87. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of related compounds provide insights into the chemical properties and potential applications of 3-(5-Chlorothiophene-2-carboxamido)cyclohexyl phenylcarbamate. For instance, the study by Özer et al. (2009) focused on the synthesis of N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, including compounds with phenyl and various chlorophenyl substituents. These compounds were characterized using elemental analyses, IR spectroscopy, and 1H-NMR spectroscopy, highlighting the methodological approach to understanding such chemicals' structural and chemical properties (Özer, Arslan, VanDerveer, & Külcü, 2009).
Applications in Chromatography
Cyclohexylcarbamates of cellulose and amylose have been explored for their potential as chiral stationary phases (CSPs) in high-performance liquid chromatography (HPLC) and thin-layer chromatography (TLC). Kubota et al. (2000) prepared cyclohexylcarbamates and evaluated their resolving abilities for enantiomers, showing that these compounds offer high resolving capabilities comparable to popular CSPs. This study indicates the potential of using such compounds in the separation of chiral mixtures, which is crucial in pharmaceutical research and development (Kubota, Yamamoto, & Okamoto, 2000).
Potential Pharmacological Applications
The pharmacological profile of compounds structurally similar to this compound has been studied, highlighting the diverse applications of such compounds. For instance, the selective silent 5-HT1A receptor antagonist WAY-100635 showcases the therapeutic potential of cyclohexanecarboxamide derivatives in neurological and psychiatric disorders (Forster et al., 1995).
Properties
IUPAC Name |
[3-[(5-chlorothiophene-2-carbonyl)amino]cyclohexyl] N-phenylcarbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN2O3S/c19-16-10-9-15(25-16)17(22)20-13-7-4-8-14(11-13)24-18(23)21-12-5-2-1-3-6-12/h1-3,5-6,9-10,13-14H,4,7-8,11H2,(H,20,22)(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFORMYRNCWNIAV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC(C1)OC(=O)NC2=CC=CC=C2)NC(=O)C3=CC=C(S3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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